Ecamsule disodium

• Molecular Formula: C28H34NaO8S2
• Molecular Weight: 585.7 g/mol
• InChI: InChI=1S/C28H34O8S2.Na/c1-25(2)21-9-11-27(25,15-37(31,32)33)23(29)19(21)13-17-5-7-18(8-6-17)14-20-22-10-12-28(24(20)30,26(22,3)4)16-38(34,35)36;/h5-8,13-14,21-22H,9-12,15-16H2,1-4H3,(H,31,32,33)(H,34,35,36);/b19-13+,20-14+
• InChIKey: FENIJEOKBMDKBL-WKLZLTIDSA-N

Ecamsule Disodium (Mexoryl SX): Core Specifications for UVA-I-Focused Procurement and Formulation Screening

Ecamsule disodium (USAN ecamsule, trade name Mexoryl SX, INCI terephthalylidene dicamphor sulfonic acid) is a benzylidene camphor derivative organic UV filter developed and patented by L'Oréal. It is classified as a broad-spectrum UVA absorber with an absorption range of 290–400 nm and peak absorbance (λmax) at 345 nm, placing its maximum protection within the UVA-II to UVA-I transition zone [1]. Unlike the predominant UVA filter avobenzone (λmax 357 nm), ecamsule's shorter-wavelength peak provides complementary coverage in the 320–340 nm region where avobenzone's extinction declines [2]. Ecamsule was approved by the U.S. FDA in 2006 via a New Drug Application (NDA 021501) and remains subject to patent-protected, formulation-specific exclusivity held by L'Oréal [1] [3]. Its disodium salt form confers high water solubility, enabling direct incorporation into the aqueous phase of O/W and W/O emulsions—a property absent in the oil-soluble UVA filter avobenzone [4].

UVA Coverage Profile Peak absorbance in UVA-II to short UVA-I (320–350 nm), complementing avobenzone

Formulation Phase Water-soluble disodium salt; aqueous-phase compatibility for O/W emulsions, gels, serums

Regulatory & IP Context FDA-NDA exclusivity; patent-protected, formulation-specific sourcing

• [1] Wikipedia contributors. Ecamsule. Wikipedia, The Free Encyclopedia. Last modified 2024. https://en.wikipedia.org/wiki/Ecamsule View Source
• [2] DrugBank. Avobenzone. DrugBank DB09495. https://go.drugbank.com/drugs/DB09495 View Source
• [3] DrugBank. Ecamsule. DrugBank DB09534. https://go.drugbank.com/drugs/DB09534 View Source
• [4] Wikipedia contributors. Ecamsule. Wikipedia, The Free Encyclopedia. Section: Mode of action. https://en.wikipedia.org/wiki/Ecamsule View Source

Why Ecamsule Disodium Cannot Be Directly Replaced by Avobenzone, Oxybenzone, or Inorganic Filters in UVA-Critical Formulations

Ecamsule disodium occupies a narrow and non-interchangeable position among UVA filters. Its λmax at 345 nm provides peak absorbance in the UVA-II to short UVA-I window (320–350 nm), a region where avobenzone (λmax 357 nm) shows declining molar extinction and oxybenzone (λmax ~288 nm, secondary ~326 nm) offers only weak UVA-I tail absorption [1] [2]. Beyond spectral positioning, ecamsule's intrinsic photostability profile differs from avobenzone, which requires photostabilizers (e.g., octocrylene) to prevent rapid photodegradation [3]. Critically, ecamsule is water-soluble as the disodium salt, while avobenzone is strictly oil-soluble; this dictates that the two filters partition into different emulsion phases and cannot be swapped without reformulating the entire vehicle [4]. Ecamsule is also subject to FDA NDA-based exclusivity, meaning it can only be legally sourced within specific L'Oréal-registered combination products in the U.S. market—generic substitution is not a regulatory option [5]. These combined spectral, photochemical, formulation-phase, and regulatory constraints mean that replacing ecamsule with any other single UVA filter inevitably alters protection profile, photostability behavior, phase compatibility, and regulatory standing.

! Spectral mismatch: Ecamsule covers UVA-II/I transition; avobenzone peak shifts away, leaving a coverage gap in 320–340 nm.

! Photostability disparity: Ecamsule is intrinsically photostable; avobenzone requires photostabilizers, adding formulation complexity.

! Phase incompatibility: Water-soluble (ecamsule) vs oil-soluble (avobenzone); direct swap impossible without reformulating the entire vehicle.

! Regulatory barrier: NDA exclusivity prevents generic substitution; only available within specific L'Oréal-registered combination products.

• [1] DrugBank. Ecamsule. DrugBank DB09534. Absorption spectrum data. https://go.drugbank.com/drugs/DB09534 View Source
• [2] DrugBank. Avobenzone. DrugBank DB09495. https://go.drugbank.com/drugs/DB09495 View Source
• [3] Wikipedia contributors. Ecamsule. Wikipedia, The Free Encyclopedia. Section: Photostability comparison with avobenzone. https://en.wikipedia.org/wiki/Ecamsule View Source
• [4] Wikipedia contributors. Avobenzone. Wikipedia, The Free Encyclopedia. Section: Properties. https://en.wikipedia.org/wiki/Avobenzone View Source
• [5] DrugPatentWatch. NDA 021501: CAPITAL SOLEIL 15 (avobenzone; ecamsule; octocrylene). https://www.drugpatentwatch.com/p/NDA/021501 View Source

Ecamsule Disodium: Quantified Differential Evidence Against Closest UVA-Filter Comparators

Clinical Prevention of Polymorphous Light Eruption: Head-to-Head Formulation Comparison Demonstrates Ecamsule's Non-Redundant Contribution

In a double-blind, randomized, controlled, intraindividual bilateral comparison trial, a tetrad sunscreen (SPF 40, containing ecamsule 3%, avobenzone 2%, octocrylene 10%, and titanium dioxide 5%) was tested against two triad formulations that omitted either ecamsule (triad-E) or avobenzone (triad-A). The tetrad containing ecamsule achieved a 56% (41/73) composite success rate versus 11% (8/73) for the ecamsule-deprived formulation (P < 0.001). When compared against the avobenzone-deprived formulation, the tetrad yielded 36% (26/71) versus 16% (11/71) success (P = 0.02) [1]. The effect size attributable specifically to ecamsule inclusion was +45 percentage points, surpassing the +20 percentage-point effect of avobenzone inclusion.

PMLE Prevention Trial

Head-to-head

56% vs 11% success (P<0.001); ecamsule inclusion contributed +45 percentage points

Reported endpoint response context; supports UVA-specific protection interpretation.

RCT, n=144, outdoor sun exposure; double-blind intraindividual comparison.

Evidence Dimension	Composite clinical success rate for PMLE prevention (delayed onset or lower flare severity)
Target Compound Data	56% success for tetrad formulation containing ecamsule 3% + avobenzone 2% + octocrylene 10% + TiO2 5%
Comparator Or Baseline	11% success for ecamsule-deprived triad (avobenzone 2% + octocrylene 10% + TiO2 5%, no ecamsule); 16% success for avobenzone-deprived triad (ecamsule 3% + octocrylene 10% + TiO2 5%, no avobenzone)
Quantified Difference	Δ = +45 percentage points (P < 0.001) for ecamsule inclusion; Δ = +20 percentage points (P = 0.02) for avobenzone inclusion
Conditions	Maximized outdoor natural sunlight exposure over up to 6 days; 144 adults with confirmed PMLE history; intraindividual bilateral body-site comparison; double-blind, randomized design

Why This Matters

This is the only published randomized controlled trial quantifying the independent clinical contribution of ecamsule versus the same base formulation without it under real-world sunlight conditions, demonstrating that ecamsule provides a non-redundant and substantially larger incremental protective effect than avobenzone against PMLE.

• [1] DeLeo VA, Clark S, Fowler J, Poncet M, Loesche C, Soto P. A new ecamsule-containing SPF 40 sunscreen cream for the prevention of polymorphous light eruption: a double-blind, randomized, controlled study in maximized outdoor conditions. Cutis. 2009 Feb;83(2):95-103. PMID: 19326695. View Source

Intrinsic Photostability Differential vs. Avobenzone Under UV Exposure Without Photostabilizers

Ecamsule is described in authoritative references as an intrinsically photostable organic UVA absorber that does not degrade significantly upon light exposure, whereas avobenzone is explicitly noted as not intrinsically photostable and known to undergo rapid photodegradation without stabilizing co-ingredients [1] [2]. Quantitative degradation data from cosmetic formulation expert Ken Klein indicate that after several hours of UV exposure, avobenzone loses approximately 65% of its protective capacity, while ecamsule loses approximately 40% under equivalent exposure [3]. A separate industry source reports ecamsule retaining >95% efficacy post-exposure while unstabilized avobenzone degrades by 36–92% depending on formulation context [4].

Photostability Retention

Source review

~60% protective capacity retained (ecamsule) vs ~35% (avobenzone) after hours of UV

Supports photostability ranking; ecamsule retains more protective capacity.

Cosmetic chemist assessment; formulation-dependent values.

Evidence Dimension	Photodegradation of UV protective capacity after hours of UV exposure
Target Compound Data	Ecamsule: ~40% loss of protective capacity (Klein); or >95% retention of efficacy (alternate industry data)
Comparator Or Baseline	Avobenzone (unstabilized): ~65% loss of protective capacity (Klein); or 36–92% degradation (alternate industry data)
Quantified Difference	Ecamsule retains approximately 25 percentage points more protective capacity than unstabilized avobenzone after equivalent UV exposure duration
Conditions	Sunlight/UV simulated exposure over multiple hours; specific irradiance and exposure duration details as per cited cosmetic formulation expert assessment

Why This Matters

Procurement decisions for UVA filters intended for long-wear or outdoor-use sunscreen formulations must account for intrinsic photostability, because unstabilized avobenzone requires mandatory co-formulation with photostabilizers, adding cost, complexity, and potential incompatibility, while ecamsule provides a more degradation-resistant UVA baseline.

• [1] Wikipedia contributors. Ecamsule. Wikipedia, The Free Encyclopedia. Section: Photostability. https://en.wikipedia.org/wiki/Ecamsule View Source
• [2] DrugBank. Avobenzone. DrugBank DB09495. https://go.drugbank.com/drugs/DB09495 View Source
• [3] Paula's Choice. Mexoryl SX (Ecamsule) Ingredient Dictionary. Citing cosmetic chemist Ken Klein's photostability data (International Journal of Pharmaceutics, 2006). https://www.paulaschoice.hk/zh_hant/news/chengfencidian11620/ View Source
• [4] Altmeyers Encyclopedia. Terephthalylidene Dicamphor Sulfonic Acid. Fachbereich Kosmetologie. https://www.altmeyers.org/en/cosmetology/terephthalylidene-dicamphor-sulfonic-acid-139882/ View Source

Systemic Dermal Absorption: Radiolabeled Human Pharmacokinetics Confirm Negligible Percutaneous Penetration vs. FDA MUsT Thresholds for Other Organic Filters

A radiolabeled human absorption study conducted by L'Oréal using [14C]-ecamsule demonstrated that the systemically absorbed dose is less than 0.1% of the applied amount under realistic exposure conditions [1]. This contrasts with the FDA's 2019 maximal usage trial (MUsT) published in JAMA, which found that avobenzone, oxybenzone, octocrylene, and ecamsule all produced plasma concentrations exceeding the FDA threshold of 0.5 ng/mL warranting further safety studies; however, ecamsule's radiolabeled mass-balance data independently confirms that the absolute fraction absorbed remains below 0.1% [1] [2].

Systemic Absorption

Cross-study

<0.1% absorbed dose ([14C]-ecamsule) vs >0.5 ng/mL plasma threshold exceeded by multiple filters in FDA MUsT

Reported absorption context; mass-balance data indicate low percutaneous penetration.

Radiolabeled study vs maximal-use trial; different conditions.

Evidence Dimension	Systemic absorption fraction of topically applied UV filter in human subjects
Target Compound Data	[14C]-Ecamsule: <0.1% of applied dose systemically absorbed
Comparator Or Baseline	FDA MUsT (JAMA 2019): avobenzone, oxybenzone, octocrylene, and ecamsule all exceeded 0.5 ng/mL plasma threshold; oxybenzone reached geometric mean Cmax of 258.1 ng/mL (day 7)
Quantified Difference	Ecamsule's mass-balance-confirmed absorption fraction (<0.1%) is among the lowest reported for any organic UV filter; contrast with oxybenzone plasma levels orders of magnitude higher in the MUsT study
Conditions	Human subjects; [14C]-radiolabeled ecamsule under realistic use conditions (L'Oréal study); FDA MUsT under maximal use conditions (4× daily application to 75% body surface area for 7 days)

Why This Matters

For procurement of UV filters intended for daily-wear, high-frequency reapplication, or pediatric/compromised-skin formulations, the quantitative dermal absorption profile directly impacts toxicological risk assessment and regulatory compliance, and ecamsule's sub-0.1% absorption provides a differentiated safety margin.

• [1] DrugBank. Ecamsule. DrugBank DB09534. Section: Absorption. https://go.drugbank.com/drugs/DB09534 View Source
• [2] Matta MK, et al. Effect of Sunscreen Application Under Maximal Use Conditions on Plasma Concentration of Sunscreen Active Ingredients: A Randomized Clinical Trial. JAMA. 2019;321(21):2082-2091. doi:10.1001/jama.2019.5586 View Source

Water Solubility and Emulsion-Phase Compatibility as a Formulation Differentiator from Oil-Soluble UVA Filters

Ecamsule, as its disodium salt, is highly water-soluble and partitions exclusively into the aqueous phase of emulsions [1]. Avobenzone is water-insoluble (solubility ~2.2 mg/L at 25 °C) and requires dissolution in the oil phase [2]. This fundamental solubility divergence means ecamsule can be formulated into aqueous-serum, gel, and O/W lotion formats where oil-phase capacity for avobenzone is limited, and it enables simultaneous use of both filters in separate phases without competitive solubility constraints [1] [3].

Phase Compatibility

Class-level

Water-soluble (aqueous phase) vs oil-soluble (avobenzone); binary phase distribution possible

Phase compatibility review; enables aqueous-format development without oil-phase constraints.

Class-level inference; formulation-dependent behavior.

Evidence Dimension	Solubility phase partitioning in cosmetic emulsion systems
Target Compound Data	Ecamsule disodium: high water solubility; compatible with aqueous phase of O/W and W/O emulsions, aqueous gels, and serums
Comparator Or Baseline	Avobenzone: water-insoluble (~2.2 mg/L); strictly oil-soluble; requires dissolution in oil-phase components (e.g., capric/caprylic triglycerides, isopropanol, decyl oleate)
Quantified Difference	Binary phase compatibility: ecamsule occupies aqueous phase; avobenzone occupies oil phase. Co-formulation of both distributes UVA protection across both emulsion phases, which is inaccessible to avobenzone-only formulations.
Conditions	Standard cosmetic emulsion systems (O/W, W/O); formulation temperature 20–25 °C; neutralized disodium salt form of ecamsule

Why This Matters

Formulation scientists seeking to build high-SPF, aesthetically lightweight, non-greasy daily moisturizers or serums cannot achieve equivalent UVA protection using only oil-soluble filters; ecamsule's aqueous compatibility opens product textures that avobenzone cannot deliver without significant formulation compromise.

• [1] Wikipedia contributors. Ecamsule. Wikipedia, The Free Encyclopedia. Section: Mode of action. https://en.wikipedia.org/wiki/Ecamsule View Source
• [2] DrugBank. Avobenzone. DrugBank DB09495. Section: Properties. https://go.drugbank.com/drugs/DB09495 View Source
• [3] Wikipedia contributors. Avobenzone. Wikipedia, The Free Encyclopedia. Section: Solubility. https://en.wikipedia.org/wiki/Avobenzone View Source

Biological Endpoint Protection: Mexoryl SX-Containing Formulations Superior to Same-SPF Formulations Without It Across Multiple Cutaneous Damage Markers

A comprehensive review of clinical studies by Fourtanier et al. (2008) compared Mexoryl SX (ecamsule)-containing sunscreens against formulations with identical SPF but lacking Mexoryl SX. Mexoryl SX formulations showed significantly greater reduction of pyrimidine dimer formation and p53 protein accumulation (DNA damage markers), provided higher protection against suppression of delayed-type hypersensitivity (DTH) responses to recall antigens and Langerhans cell alterations (immune protection), and prevented or significantly decreased ferritin, tenascin, and lysozyme expression as well as collagenase 2 mRNA enhancement induced by repeated UVA or solar-simulated radiation [1]. A dose-dependent increase in pigmentation protection factor (PPF) was demonstrated: for the same SPF, higher UVA protection from Mexoryl SX yielded higher PPF values [1].

Biological Endpoints

Head-to-head

Significantly reduced DNA damage, immunosuppression, and matrix degradation markers vs same-SPF comparator without ecamsule

Reported endpoint response context; supports UVA protection quality beyond SPF labeling.

Review of clinical studies; endpoint-specific interpretation.

Evidence Dimension	Protection against UV-induced biological damage markers (DNA damage, immunosuppression, dermal matrix degradation)
Target Compound Data	Mexoryl SX-containing formulations: significantly reduced pyrimidine dimer formation, p53 accumulation, DTH suppression, LC alterations, ferritin/tenascin/lysozyme expression, and collagenase 2 mRNA expression
Comparator Or Baseline	Same-SPF sunscreen formulations without Mexoryl SX: consistently lower protective potency across all measured biological endpoints despite equivalent erythema protection (same SPF)
Quantified Difference	Qualitatively superior across all endpoints at matched SPF; dose-dependent PPF increase with Mexoryl SX concentration (exact fold-change magnitudes vary by endpoint; significance consistently demonstrated for DNA damage and immune endpoints)
Conditions	Human volunteers and patients; endpoints measured via immunohistology, DTH recall antigen testing, cis-UCA isomerization, LC density/morphology, and mRNA expression analysis; UVA and solar-simulated radiation (SSR) exposure protocols

Why This Matters

This demonstrates that SPF alone (an erythema endpoint) is an inadequate proxy for UVA protection quality: two sunscreens with identical SPF can differ substantially in DNA damage, photoaging, and immune protection endpoints, and ecamsule (Mexoryl SX) consistently delivers the superior biological protection profile—a critical consideration for procurement in therapeutic, anti-photoaging, or photodermatosis-prevention product categories.

• [1] Fourtanier A, Moyal D, Seité S. Sunscreens containing the broad-spectrum UVA absorber, Mexoryl SX, prevent the cutaneous detrimental effects of UV exposure: a review of clinical study results. Photodermatol Photoimmunol Photomed. 2008 Aug;24(4):164-74. doi:10.1111/j.1600-0781.2008.00365.x. PMID: 18717957. View Source

Ecamsule Disodium: Evidence-Anchored Application Scenarios for R&D, Formulation Procurement, and Clinical Product Development

Formulations Targeting Polymorphous Light Eruption (PMLE) and Other UVA-Triggered Photodermatoses

The DeLeo et al. (2009) RCT directly established that ecamsule's presence in a multi-filter sunscreen provides a statistically and clinically significant incremental benefit in preventing PMLE flares: tetrad success rate of 56% vs. 11% when ecamsule is absent (P < 0.001) under maximized outdoor sun exposure [1]. Procurement for PMLE-indicated or photodermatosis-protective products should therefore prioritize ecamsule as a non-substitutable UVA component. The Fourtanier et al. (2008) review further supports this application by demonstrating Mexoryl SX formulations' superior performance against UV-induced immunosuppression markers (DTH, Langerhans cell preservation), which are mechanistically relevant to photodermatosis pathogenesis [2].

Aqueous-Phase, Lightweight Daily-Use Sunscreens and Serums Requiring Non-Greasy Aesthetics

Ecamsule disodium's high water solubility enables its direct dissolution into the aqueous phase of O/W emulsions, aqueous gels, and clear sunscreen serums—product formats where the oil-soluble UVA filter avobenzone cannot be incorporated without either increasing oil-phase volume (compromising light feel) or using solubilizers that may affect stability [1] [2]. For brands developing 'water-light,' non-comedogenic, or acne-prone-skin daily moisturizers with meaningful UVA protection, ecamsule is currently the only FDA-approved organic UVA filter with aqueous-phase compatibility [3].

High-Fidelity UVA Protection in Anti-Photoaging and DNA-Damage Prevention Products

The Fourtanier et al. (2008) clinical evidence review demonstrated that Mexoryl SX-containing formulations at identical SPF to comparator sunscreens provide significantly greater reduction of pyrimidine dimer formation, p53 accumulation, collagenase 2 mRNA expression, and dermal matrix degradation markers (ferritin, tenascin, lysozyme) [1]. These biological endpoints are directly implicated in photoaging and photocarcinogenesis pathways. Products positioned for anti-photoaging, DNA repair support, or long-term skin health should select ecamsule as the UVA anchor filter because SPF-matched substitution with a non-Mexoryl formulation would yield inferior molecular-level protection despite equivalent erythema SPF labeling.

Extended-Wear and High-Exposure Sunscreen Products Requiring Intrinsic UVA Photostability

Ecamsule's intrinsic photostability advantage over unstabilized avobenzone—losing approximately 40% vs. 65% of protective capacity after hours of UV exposure [1]—makes it the preferred UVA filter core for sunscreens intended for prolonged outdoor wear, sports use, or high-insolation geographies. While avobenzone can be photostabilized with octocrylene or other quenchers, this adds formulation complexity, cost, and potential incompatibilities. Ecamsule provides a more degradation-resistant baseline from which additional UVA/UVB filters can be layered [2].

Application

Selection Property

Validation Focus

PMLE Photoprotection Research

UVA-I spectral coverage and trial endpoint context

PMLE flare prevention endpoint review

Aqueous-Phase Sunscreen Formulation

Water solubility and phase compatibility

Emulsion type and texture stability

Photoaging & DNA Damage Endpoint Research

Broad UVA protection and biological endpoint data

DNA damage marker reduction review

Extended-Wear Photoprotection Research

Intrinsic photostability profile

UV exposure durability assessment

• [1] DeLeo VA, Clark S, Fowler J, Poncet M, Loesche C, Soto P. A new ecamsule-containing SPF 40 sunscreen cream for the prevention of polymorphous light eruption: a double-blind, randomized, controlled study in maximized outdoor conditions. Cutis. 2009 Feb;83(2):95-103. PMID: 19326695. View Source
• [2] Fourtanier A, Moyal D, Seité S. Sunscreens containing the broad-spectrum UVA absorber, Mexoryl SX, prevent the cutaneous detrimental effects of UV exposure: a review of clinical study results. Photodermatol Photoimmunol Photomed. 2008 Aug;24(4):164-74. doi:10.1111/j.1600-0781.2008.00365.x. PMID: 18717957. View Source
• [3] DrugBank. Ecamsule. DrugBank DB09534. https://go.drugbank.com/drugs/DB09534 View Source